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Compound of Interest

Compound Name: 4-Bromo-3-ethylisoxazol-5-amine

CAS No.: 166964-38-1

Cat. No.: B3245222

Get Quote

Executive Summary & Compound Identification
Objective: This guide defines the critical safety and logistical protocols for the containment,

transport, and final disposal of 4-Bromo-3-ethylisoxazol-5-amine. Due to its halogenated

heteroaromatic structure, this compound requires strict segregation from general organic waste

to prevent the formation of toxic byproducts (dioxins/furans) during non-specialized

incineration.[1]
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Property Specification

Chemical Name 4-Bromo-3-ethylisoxazol-5-amine

CAS Number 166964-38-1

Molecular Formula C₅H₇BrN₂O

Molecular Weight 191.03 g/mol

Physical State Solid (Crystalline powder)

Primary Hazard Class Irritant / Acute Toxicant (Halogenated)

| Waste Stream Code | Halogenated Organic (RCRA Non-Specific Source) |[1][2]

Hazard Characterization (GHS)
Note: While specific toxicological data for the ethyl variant is limited, protocols are derived from

the homologous methyl analog (CAS 33084-49-0) to ensure maximum safety margins.[1]

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).[1]

Skin/Eye Corrosion: Category 2 (Causes serious irritation).[1][3][4]

Specific Target Organ Toxicity (STOT-SE): Category 3 (Respiratory irritation).[1]

Combustion Hazards: Thermal decomposition releases Hydrogen Bromide (HBr), Nitrogen

Oxides (NOx), and Carbon Monoxide.[1]

Pre-Disposal: Segregation & Packaging
Core Directive: Never mix this compound with non-halogenated solvents (e.g., Acetone,

Methanol) or strong oxidizers.[1]

Step-by-Step Segregation Protocol
Solids (Pure Substance):

Collect in a dedicated wide-mouth HDPE (High-Density Polyethylene) or amber glass jar.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.bldpharm.com/products/33084-49-0.html
https://www.uwlax.edu/globalassets/offices-services/ehs/appendix-a.pdf
https://www.bldpharm.com/products/33084-49-0.html
https://www.bldpharm.com/products/33084-49-0.html
https://www.bldpharm.com/products/33084-49-0.html
https://www.fishersci.com/store/msds?partNumber=AC399810050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB2482706&productDescription=4-BRMO-3-ETHOXYANILINE+HYDR+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/33084-49-0.html
https://www.bldpharm.com/products/33084-49-0.html
https://www.bldpharm.com/products/33084-49-0.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245222?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Must be tagged "Solid Waste - Halogenated Toxic."[1]

Solutions (Reaction Mixtures):

If dissolved in halogenated solvents (DCM, Chloroform): Combine in Halogenated Waste

carboy.[1]

If dissolved in non-halogenated solvents (Ethyl Acetate, DMF): Segregate separately as

"Halogenated-Contaminated Flammable Waste."[1] Do not dilute into bulk non-

halogenated streams.[1]

Contaminated Consumables:

Gloves, weigh boats, and paper towels must be double-bagged in clear polyethylene bags

and tagged as hazardous solid waste.[1]

Disposal Methodology
The only acceptable final disposal method for 4-Bromo-3-ethylisoxazol-5-amine is High-

Temperature Incineration with Acid Gas Scrubbing.[1]

Authorized Procedure (Incineration)
Mechanism: Combustion at >1000°C ensures destruction of the isoxazole ring.[1]

Scrubbing: Essential to neutralize HBr gas generated from the bromine substituent.[1]

Prohibited Methods:

Drain Disposal: Strictly prohibited.[1] Toxic to aquatic life and resistant to hydrolysis.[1]

Evaporation: Prohibited due to respiratory irritation risks.[1]

Bleach/Oxidation: Do NOT treat with bleach.[1] Reaction with hypochlorite can generate

brominated chloramines (highly toxic).[1]

Emergency Spill Response Workflow
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Immediate Action: Evacuate the immediate area if dust is airborne.[1] Don PPE (Nitrile gloves,

N95/P100 respirator, safety goggles).[1]

Spill Detected

Assess State:
Solid vs. Solution

Solid Spill Solution Spill

Cover with wet paper towel
to suppress dust

Absorb with Vermiculite
or Chem-Sorb pads

Double Bag Waste
Label: 'Halogenated Debris'

Wash Area with Soap/Water
(Collect Rinsate)

Click to download full resolution via product page

Figure 1: Decision matrix for immediate spill response, prioritizing dust suppression and

containment.

Waste Management Workflow
This diagram outlines the lifecycle of the chemical from bench to final destruction.[1]
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Figure 2: Cradle-to-grave waste management lifecycle for halogenated heteroaromatics.

References
National Center for Biotechnology Information (2025).PubChem Compound Summary for

CID 10487519, 4-Bromo-3-methylisoxazol-5-amine. (Used as homologous safety proxy).

Retrieved from [Link]

U.S. Environmental Protection Agency (EPA).Resource Conservation and Recovery Act

(RCRA) Orientation Manual: Hazardous Waste Management. Retrieved from [Link]

National Research Council (US) Committee on Hazardous Substances in the

Laboratory.Prudent Practices in the Laboratory: Handling and Management of Chemical

Hazards. National Academies Press.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact
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